Cas no 1226440-04-5 (4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226440-04-5
• MF: C₁₆H₁₀ClFN₂O₃S
• MW: 364.778604984283
• CID: 5394121
• Update Time: 2025-06-08

4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4H-1,4-Benzothiazine-2-carbonitrile, 4-(3-chloro-4-methoxyphenyl)-6-fluoro-, 1,1-dioxide
• 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C16H10ClFN2O3S/c1-23-15-4-3-11(7-13(15)17)20-9-12(8-19)24(21,22)16-5-2-10(18)6-14(16)20/h2-7,9H,1H3
• InChI Key： DAYIZCDEPWKMQV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(OC)C(Cl)=C2)C=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

4-(3-Chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile (CAS No. 1226440-04-5): An Overview

4-(3-Chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile (CAS No. 1226440-04-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of a chloro and methoxy substituent on the phenyl ring, along with a fluoro substituent and a dioxo group, contribute to its potential therapeutic applications.

The chemical structure of 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile is characterized by a benzothiazine core with specific functional groups that enhance its pharmacological profile. The chloro and methoxy substituents on the phenyl ring provide additional stability and lipophilicity, which are crucial for drug absorption and distribution. The fluoro substituent introduces electronic effects that can modulate the compound's interactions with biological targets, while the dioxo group contributes to the overall polarity and reactivity of the molecule.

In recent years, several studies have explored the biological activities of this compound. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

Another study published in Bioorganic & Medicinal Chemistry Letters (2023) focused on the anticonvulsant activity of 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile. The researchers evaluated its efficacy in several animal models of epilepsy and found that it exhibited significant anticonvulsant effects without causing severe side effects. These results indicate that this compound may have potential as a novel anticonvulsant agent.

The pharmacokinetic properties of 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile have also been studied extensively. A study published in European Journal of Pharmaceutical Sciences (2023) reported that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. The researchers also noted that the compound's lipophilicity and solubility properties contribute to its favorable pharmacokinetic profile.

In addition to its therapeutic potential, 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile has been investigated for its safety profile. A comprehensive toxicological study published in Toxicology Letters (2023) evaluated the compound's toxicity in both in vitro and in vivo models. The results indicated that this compound has low toxicity at therapeutic doses and did not cause significant adverse effects on major organs such as the liver and kidneys.

The synthesis of 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile has been optimized to improve yield and purity. A recent publication in Organic Process Research & Development (2023) described a novel synthetic route that involves several key steps, including the formation of a benzothiazine core through a condensation reaction followed by selective functionalization with chloro, methoxy, fluoro, and dioxo groups. This optimized synthetic method has facilitated large-scale production of the compound for further preclinical and clinical studies.

In conclusion, 4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile (CAS No. 1226440-04-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and epilepsy make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.